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Compound of Interest

Compound Name: Esterbut-6

Cat. No.: B1671306 Get Quote

An In-depth Technical Guide to Esterbut-6 (CAS Number: 125161-48-0)

Introduction
Esterbut-6, with the CAS number 125161-48-0, is a carbohydrate derivative known chemically

as 6-O-Butanoyl-1,2-O-isopropylidene-alpha-D-glucofuranose. It belongs to a class of sugar

esters that are of growing interest in the fields of pharmacology and biotechnology due to their

potential biological activities and their role as versatile synthetic intermediates. This technical

guide provides a comprehensive overview of the available information on Esterbut-6, including

its physicochemical properties, potential biological activities, and detailed experimental

protocols for its synthesis and evaluation. The information presented herein is intended for

researchers, scientists, and drug development professionals.

Chemical Identity and Physicochemical Properties
Esterbut-6 is a monosaccharide derivative where the primary hydroxyl group at the C-6

position of 1,2-O-isopropylidene-alpha-D-glucofuranose is esterified with a butanoyl (butyryl)

group. The presence of the isopropylidene group (acetonide) protects the hydroxyl groups at

the C-1 and C-2 positions, making the C-6 hydroxyl group more accessible for selective

modification.

Table 1: Chemical Identifiers for Esterbut-6
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Identifier Value

CAS Number 125161-48-0[1]

Chemical Name
6-O-Butanoyl-1,2-O-isopropylidene-alpha-D-

glucofuranose[1]

Synonyms
Esterbut-6, Mag-6BUT, Monoacetone glucose 6-

butyrate, Monobut-6[1]

Molecular Formula C13H22O7[2]

Molecular Weight 290.31 g/mol [2]

SMILES Code

CCCC(OC--INVALID-LINK----INVALID-LINK----

INVALID-LINK--[C@]2([H])[C@@]1([H])OC(C)

(C)O2)=O

Table 2: Physicochemical Properties of Esterbut-6 and Related Compounds

Property
Esterbut-6
(Predicted/Inferred)

1,2-O-
Isopropylidene-
alpha-D-
glucofuranose
(Parent Compound)

1,2:5,6-Di-O-
isopropylidene-
alpha-D-
glucofuranose

Appearance
White to off-white

solid
White powder/solid White crystalline solid

Melting Point (°C)
Not experimentally

determined
159 - 161 110 - 111

Boiling Point (°C)
Not experimentally

determined
No data available No data available

Solubility

Expected to be

soluble in polar

organic solvents

(DMSO, MeOH, DMF,

DCM, EtOAc)

Soluble in water,

DMSO, methanol
Soluble in ethanol
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Potential Pharmacological Properties and Biological
Activity
While specific pharmacological studies on Esterbut-6 are not extensively documented in

publicly available literature, the biological activities of structurally related sugar esters provide

insights into its potential applications. Derivatives of 1,2-O-isopropylidene-α-D-glucofuranose

and other sugar esters have demonstrated a range of biological effects, including antimicrobial

and anti-inflammatory activities.

Antimicrobial Activity: Studies on various 6-O-acyl derivatives of glucofuranose have shown

promising antimicrobial properties. For instance, 6-O-stearoyl-1,2-O-isopropylidene-α-D-

glucofuranose and its derivatives have exhibited excellent in-vitro antibacterial and antifungal

functionality against several human pathogenic strains. The mechanism of action is often

attributed to the amphiphilic nature of these molecules, which allows them to interact with

and disrupt microbial cell membranes. It is plausible that Esterbut-6, as a short-chain fatty

acid ester of this family, may also possess antimicrobial properties.

Anti-inflammatory and Antipyretic Activity: Research on 3-O-derivatives of the related

compound 1,2:5,6-di-O-isopropylidene-alpha-D-glucofuranose has demonstrated notable

anti-inflammatory and antipyretic activities with low toxicity in animal models. These

compounds were also found to decrease venous wall permeability. This suggests that other

acylated derivatives of protected glucose, such as Esterbut-6, could be investigated for

similar anti-inflammatory potential.

Experimental Protocols
Synthesis of Esterbut-6
The synthesis of Esterbut-6 involves the selective acylation of the primary hydroxyl group at

the C-6 position of 1,2-O-isopropylidene-alpha-D-glucofuranose. The following protocol is a

representative method based on procedures for similar compounds.

Materials:

1,2-O-Isopropylidene-alpha-D-glucofuranose

Butyryl chloride (or butyric anhydride)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1671306?utm_src=pdf-body
https://www.benchchem.com/product/b1671306?utm_src=pdf-body
https://www.benchchem.com/product/b1671306?utm_src=pdf-body
https://www.benchchem.com/product/b1671306?utm_src=pdf-body
https://www.benchchem.com/product/b1671306?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Anhydrous pyridine (or another suitable base like triethylamine)

Anhydrous dichloromethane (DCM) as a solvent

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Silica gel for column chromatography

Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

Dissolve 1,2-O-isopropylidene-alpha-D-glucofuranose in anhydrous pyridine (or DCM with

triethylamine) in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon)

and cool the mixture to 0°C in an ice bath.

Slowly add butyryl chloride (1.1 equivalents) dropwise to the stirred solution.

Allow the reaction mixture to slowly warm to room temperature and continue stirring for 4-6

hours, monitoring the reaction progress by thin-layer chromatography (TLC).

Once the reaction is complete, quench the reaction by adding cold water or a saturated

solution of sodium bicarbonate.

Extract the aqueous mixture with dichloromethane (3 x 50 mL).

Combine the organic layers and wash them successively with 1M HCl (if pyridine is used),

saturated sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure to obtain the crude product.

Purify the crude product by silica gel column chromatography using a suitable solvent

system (e.g., a gradient of ethyl acetate in hexane) to yield pure Esterbut-6.
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Characterize the final product using spectroscopic methods such as ¹H NMR, ¹³C NMR, and

mass spectrometry to confirm its structure and purity.

In-vitro Antimicrobial Activity Assay (General Protocol)
A general protocol to assess the potential antimicrobial activity of Esterbut-6 is the broth

microdilution method to determine the Minimum Inhibitory Concentration (MIC).

Materials:

Esterbut-6

Bacterial and/or fungal strains

Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

96-well microtiter plates

Standard antibiotics as positive controls (e.g., ciprofloxacin for bacteria, fluconazole for fungi)

Solvent for Esterbut-6 (e.g., DMSO)

Procedure:

Prepare a stock solution of Esterbut-6 in a suitable solvent (e.g., DMSO).

In a 96-well plate, perform serial two-fold dilutions of the Esterbut-6 stock solution in the

appropriate broth medium to achieve a range of concentrations.

Prepare an inoculum of the microbial strain standardized to a specific concentration (e.g., 5 x

10⁵ CFU/mL for bacteria).

Add the standardized inoculum to each well containing the diluted compound.

Include a positive control (broth with inoculum and a standard antibiotic) and a negative

control (broth with inoculum and no compound).

Incubate the plates at an appropriate temperature (e.g., 37°C for bacteria, 35°C for fungi) for

a specified period (e.g., 18-24 hours for bacteria, 24-48 hours for fungi).
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The MIC is determined as the lowest concentration of Esterbut-6 that visibly inhibits the

growth of the microorganism.

Visualizations
Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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